Cas no 34117-49-2 (2H-[1,3]Thiazino[3,2-a]benzimidazole,3,4-dihydro-)

2H-[1,3]Thiazino[3,2-a]benzimidazole,3,4-dihydro- structure
34117-49-2 structure
Product Name:2H-[1,3]Thiazino[3,2-a]benzimidazole,3,4-dihydro-
CAS No:34117-49-2
MF:C10H10N2S
MW:190.264800548553
CID:294628
PubChem ID:761930
Update Time:2025-04-19

2H-[1,3]Thiazino[3,2-a]benzimidazole,3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-[1,3]Thiazino[3,2-a]benzimidazole,3,4-dihydro-
    • 3,4-Dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole
    • 2,3,4-Trihydro-1,3-thiazino[3,2-a]benzimidazole
    • SCHEMBL11675438
    • 34117-49-2
    • HMS1699C02
    • AF-753/00282003
    • 3,4-dihydro-2H-[1,3]thiazino[3,2-a][1,3]benzimidazole
    • AKOS000562553
    • Inchi: 1S/C10H10N2S/c1-2-5-9-8(4-1)11-10-12(9)6-3-7-13-10/h1-2,4-5H,3,6-7H2
    • InChI Key: PKEIUWCFINHFOC-UHFFFAOYSA-N
    • SMILES: S1CCCN2C1=NC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 190.0566
  • Monoisotopic Mass: 190.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 17.82
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